![molecular formula C11H20Cl3N3O B6273191 rac-(3R,4R)-4-{methyl[(pyridin-4-yl)methyl]amino}pyrrolidin-3-ol trihydrochloride, trans CAS No. 2307749-85-3](/img/no-structure.png)
rac-(3R,4R)-4-{methyl[(pyridin-4-yl)methyl]amino}pyrrolidin-3-ol trihydrochloride, trans
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves multi-step reactions. For instance, the construction of pyrrolo [3,4-b]pyridine skeleton was successfully developed by base promoted three-component reaction of β-enamino imide, aromatic aldehydes and malononitrile as well as its ester and amide derivatives .Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. The InChI code for a similar compound is 1S/C9H19N3O/c1-11-2-4-12 (5-3-11)8-6-10-7-9 (8)13/h8-10,13H,2-7H2,1H3/t8-,9-/m1/s1 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-4-{methyl[(pyridin-4-yl)methyl]amino}pyrrolidin-3-ol trihydrochloride, trans involves the reaction of a pyrrolidine derivative with a pyridine derivative in the presence of a reducing agent to form the desired compound.", "Starting Materials": [ "4-pyridinemethanamine", "3-hydroxy-4-methylpyrrolidine", "Sodium borohydride", "Hydrochloric acid", "Water", "Ethanol" ], "Reaction": [ "Step 1: To a solution of 4-pyridinemethanamine in ethanol, add 3-hydroxy-4-methylpyrrolidine and stir at room temperature for 24 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional 24 hours.", "Step 3: Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Concentrate the organic layer and dissolve the residue in water.", "Step 5: Add hydrochloric acid to the aqueous solution to form the trihydrochloride salt of the desired compound.", "Step 6: Isolate the product by filtration and dry under vacuum." ] } | |
CAS RN |
2307749-85-3 |
Molecular Formula |
C11H20Cl3N3O |
Molecular Weight |
316.7 |
Purity |
0 |
Origin of Product |
United States |
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